2-Amino-N,N-dimethylpyridine-4-sulfonamide;hydrochloride

• IUPAC Name: 2-amino-N,N-dimethylpyridine-4-sulfonamide;hydrochloride
• InChI: InChI=1S/C7H11N3O2S.ClH/c1-10(2)13(11,12)6-3-4-9-7(8)5-6;/h3-5H,1-2H3,(H2,8,9);1H
• InChI Key: MIWFYQPQBDDBIZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC(=NC=C1)N.Cl
• Molecular Formula: C7H12ClN3O2S
• Molecular Weight: 237.71 g/mol

Description

2-Amino-N,N-dimethylpyridine-4-sulfonamide;hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. It is a sulfonamide derivative that has been synthesized using various methods, and its mechanism of action has been extensively studied to understand its biochemical and physiological effects.

Mechanism of Action

Target of Action

Similar compounds with a 2-aminopyrimidine scaffold have been investigated for their antibacterial properties . These compounds are thought to act as multitarget antibacterial ligands .

Mode of Action

It’s worth noting that compounds with a similar 2-aminopyrimidine structure have been shown to exhibit antibacterial activity . These compounds are thought to interact with various bacterial targets, leading to their antibacterial effects .

Biochemical Pathways

Similar 2-aminopyrimidine compounds have been shown to have antibacterial effects, suggesting they may interfere with essential bacterial biochemical pathways .

Pharmacokinetics

In silico admet profiling of similar 2-aminopyrimidine compounds suggests that they have acceptable pharmacokinetic/drug-like properties .

Result of Action

Similar 2-aminopyrimidine compounds have been shown to exhibit antibacterial activity, suggesting they may inhibit bacterial growth or survival .

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Amino-N,N-dimethylpyridine-4-sulfonamide;hydrochloride in lab experiments is its ability to exhibit antibacterial, antifungal, and antiviral activities. This makes it a potential candidate for the development of new drugs. However, one of the limitations of using the compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-Amino-N,N-dimethylpyridine-4-sulfonamide;hydrochloride. One potential direction is the development of new drugs based on the compound's antibacterial, antifungal, and antiviral activities. Additionally, further studies are needed to understand the compound's mechanism of action and its potential applications in the treatment of diseases such as glaucoma and epilepsy. Finally, there is a need for further research to understand the potential toxicity of the compound and its implications for its use in lab experiments.

Synthesis Methods

The synthesis of 2-Amino-N,N-dimethylpyridine-4-sulfonamide;hydrochloride can be achieved using different methods. One of the commonly used methods involves the reaction of 2,4-dimethylpyridine with chlorosulfonic acid, followed by the addition of ammonia to form the sulfonamide derivative. Another method involves the reaction of 2,4-dimethylpyridine with sulfamic acid, followed by the addition of hydrochloric acid to form the hydrochloride salt of the compound.

Scientific Research Applications

2-Amino-N,N-dimethylpyridine-4-sulfonamide;hydrochloride has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit antibacterial, antifungal, and antiviral activities, making it a potential candidate for the development of new drugs. Additionally, it has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase, which has implications in the treatment of diseases such as glaucoma and epilepsy.